Stilbenes

Stilbenes are a class of natural phenolic compounds widely found in plants, particularly in grapes, berries, and peanuts. These compounds exhibit a wide range of biological activities including antioxidant, anti-inflammatory, and antimicrobial properties. Chemically, stilbenes feature a basic structure consisting of two benzene rings connected by a single carbon atom with a double bond, commonly represented as C14H12O2. Structurally diverse, stilbenes include resveratrol, which is famous for its potential health benefits and has gained significant attention in the medical field. They are synthesized through various biosynthetic pathways involving enzymes such as stilbene synthase. Due to their multiple functionalities, stilbenes have found applications not only in the food industry but also in pharmaceuticals, cosmetics, and other chemical products. In summary, stilbenes represent a diverse group of compounds with potential health benefits, making them important targets for research in both natural product chemistry and medicinal sciences.